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Compound of Interest

Compound Name:
4-(4-methoxyphenyl)-N,N-

dimethylaniline

Cat. No.: B180176 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety profile of chemical compounds is paramount. This guide provides a

comprehensive overview of the available safety data for 4-methoxy-N,N-dimethylaniline (CAS

No: 701-56-4), focusing on its hazardous properties, handling procedures, and emergency

responses.

Summary of Quantitative Data
A critical aspect of chemical safety is the quantitative data that defines its physical, chemical,

and toxicological properties. The following tables summarize the key available data for 4-

methoxy-N,N-dimethylaniline.

Physical and Chemical Properties
Property Value Source

Molecular Formula C9H13NO [1]

Molecular Weight 151.21 g/mol [1][2]

Physical Form Solid, Semi-solid, or liquid [3]

Purity >95% (GC) or 98% [3][4]

Storage Temperature
Room Temperature, sealed in

dry
[3]
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Health and Safety Data
Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed[5]

Acute Inhalation Toxicity
Category 4: Harmful if inhaled (Dusts and Mists)

[5]

Skin Corrosion/Irritation Category 2: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation[3]

Specific Target Organ Toxicity - Single Exposure Category 3: May cause respiratory irritation[3]

Experimental Protocols and Safe Handling
Adherence to strict experimental protocols is essential when working with 4-methoxy-N,N-

dimethylaniline to minimize exposure and ensure a safe laboratory environment. The following

procedures are based on established safety guidelines for handling hazardous chemicals.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particulates filter conforming to EN 143.[5][6]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.[1] Do not breathe

mist, vapors, or spray.[6]
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Storage: Store in a cool, dry, and well-ventilated place.[1][6] Keep the container tightly closed

and store under an inert gas.[1] The material is hygroscopic.[1] Incompatible materials to

avoid include acids, acid anhydrides, and acid chlorides.[5]

First Aid Measures
If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[6]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation persists, call a physician.[5]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[5]

If Swallowed: Clean mouth with water and get medical attention.[6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation and breathing dust, vapors, mist, or gas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

creating dust.[1]

Signaling Pathways and Experimental Workflows
To visualize the logical relationships in the safe handling of 4-methoxy-N,N-dimethylaniline, the

following workflow diagram is provided.
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Safe handling workflow for 4-methoxy-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

